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Compound of Interest

Compound Name: L-(+)-Lyxose-13C-1

Cat. No.: B12399003

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of L-(+)-Lyxose-13C-1, a non-hazardous,
stable isotope-labeled sugar. Adherence to these procedures will help maintain a safe
laboratory environment and ensure regulatory compliance.

Pre-Disposal Safety and Hazard Assessment

Before initiating disposal, a thorough hazard assessment is crucial. Based on available safety
data sheets, L-(+)-Lyxose is not classified as a hazardous substance. The carbon-13 isotope is
stable and not radioactive, meaning no additional precautions beyond those for the unlabeled
compound are necessary.[1][2]

Key Safety Information:

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses with side shields, gloves, and a lab coat.

e Handling: Avoid generating dust. In case of a spill, sweep up the solid material and place it
into a suitable, labeled container for disposal.

o First Aid: In case of contact, rinse eyes immediately with plenty of water. For skin contact,
wash off with soap and plenty of water. If inhaled, move to fresh air. If ingested, clean mouth
with water and seek medical attention.
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Quantitative Data Summary

The following table summarizes the key physical and chemical properties of L-Xylose, the
unlabeled form of the compound, which are relevant to its handling and disposal.

Property Value

Physical State Solid (Powder)

Appearance White

Odor Odorless

Melting Point 150 - 152 °C / 302 - 305.6 °F
Solubility Water soluble

Stability Stable under normal conditions

Step-by-Step Disposal Protocol

The disposal of L-(+)-Lyxose-13C-1 should be treated as non-hazardous solid chemical waste.
Institutional and local regulations must always be followed.

1. Waste Characterization: Confirm that the L-(+)-Lyxose-13C-1 waste is not mixed with any
hazardous materials. If it has been contaminated with a hazardous substance, it must be
disposed of as hazardous waste according to the nature of the contaminant.

2. Waste Collection and Containment:

o Collect the solid L-(+)-Lyxose-13C-1 waste in a designated, leak-proof container with a
secure lid.

o Do not mix with other laboratory waste streams unless explicitly permitted by your
institution's Environmental Health & Safety (EHS) department.

3. Labeling:

o Clearly label the waste container with its contents: "L-(+)-Lyxose-13C-1".
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e Mark the container as "Non-Hazardous Waste".[3]

¢ Include the name of the principal investigator or research group and the date of
accumulation.

4. Storage:

o Store the sealed and labeled waste container in a designated area within the laboratory,
away from incompatible materials.

5. Final Disposal:

o Consult your institution's specific guidelines for the disposal of non-hazardous chemical
waste.

e Some institutions may permit disposal in the regular trash, provided it is securely contained
and labeled. However, many require that all chemical waste, regardless of hazard
classification, be collected by the EHS department.[3][4]

e Do not dispose of solid chemical waste down the drain.

e Do not place in general laboratory trash bins that are handled by custodial staff.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-(+)-
Lyxose-13C-1.
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Disposal Workflow for L-(+)-Lyxose-13C-1

Start: L-(+)-Lyxose-13C-1 Waste

Is the waste mixed with
any hazardous substance?

Collect in a sealed container. Treat as Hazardous Waste

Label container with contents Follow institutional protocol
and mark as 'Non-Hazardous'. for the specific hazardous contaminant.

Consult institutional EHS guidelines

‘ Dispose as Hazardous Waste
for non-hazardous solid waste.

Dispose via EHS pickup or
approved institutional procedure.

Click to download full resolution via product page

Caption: Disposal decision workflow for L-(+)-Lyxose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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